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Compound of Interest

Compound Name: 2-Chloro-1-phenylethanol

Cat. No.: B167369 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 2-
Chloro-1-phenylethanol, ensuring the safety of laboratory personnel and compliance with

hazardous waste regulations. The following procedures are designed for researchers,

scientists, and drug development professionals.

Immediate Safety and Handling Precautions
2-Chloro-1-phenylethanol is a hazardous chemical that requires careful handling. It is harmful

if swallowed, inhaled, or comes into contact with skin.[1][2] Adherence to appropriate personal

protective equipment (PPE) protocols is mandatory to minimize exposure risk.

Personal Protective Equipment (PPE) Requirements:
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Equipment Specification

Eye/Face Protection
Tightly fitting safety goggles conforming to

EN166 (EU) or NIOSH (US) standards.[1][3]

Hand Protection
Chemical-impermeable gloves (e.g., Viton or

double nitrile); inspect before use.[3][4]

Protective Clothing
A fully buttoned lab coat or fire/flame-resistant

and impervious clothing.[1][3]

Respiratory Protection

Use only in a well-ventilated area or outdoors.[3]

[5] If exposure limits are exceeded, a full-face

respirator may be necessary.[1][3]

First Aid Measures:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention if symptoms occur.[1][5]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes.[1][5]

Eye Contact: Rinse cautiously with water for several minutes, including under the eyelids.[3]

[5] Remove contact lenses if present and easy to do so. Continue rinsing for at least 15

minutes and get medical attention.[3][5]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Call a POISON CENTER or

physician if you feel unwell.[5]

Chemical Profile and Properties
A summary of key quantitative data for 2-Chloro-1-phenylethanol is provided below for easy

reference.
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Property Value

Molecular Formula C₈H₉ClO[2]

Molecular Weight 156.61 g/mol [2][6]

Form Liquid[6]

Density 1.185 g/mL at 25 °C[6]

Flash Point 113 °C (235.4 °F) - closed cup[6]

Storage Class 10 - Combustible liquids[6]

Operational Disposal Plan
The proper disposal of 2-Chloro-1-phenylethanol is critical and must be handled as regulated

hazardous waste. The primary disposal route for this compound is incineration by an approved

waste disposal facility.[7] Do not dispose of this chemical down the drain or by evaporation.[4]

Step 1: Waste Segregation
As a chlorinated organic compound, 2-Chloro-1-phenylethanol must be segregated as

halogenated organic waste.[7]

Do: Collect in a designated, properly labeled container for halogenated organic waste. These

are often color-coded (e.g., green-labeled carboys).[7]

Do Not: Mix with non-halogenated organic solvents, aqueous waste, acids, bases, or other

incompatible materials.[4][8] Keeping halogenated and non-halogenated waste streams

separate can significantly reduce disposal costs.[8]

Step 2: Waste Collection and Storage
Select a Proper Container: Use a compatible container, such as a high-density polyethylene

(HDPE) carboy or the original container.[4][9] The use of metal safety cans is generally not

recommended as halogenated solvents can degrade to form acids that corrode metal.[4]

Label the Container: As soon as the first drop of waste is added, the container must be

clearly labeled with the words "Hazardous Waste" and the full chemical name ("2-Chloro-1-
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phenylethanol").[8] Maintain a log of the contents, including the approximate volume or

mass of the waste added.[7]

Ensure Safe Storage:

Keep the waste container tightly closed except when adding waste.[5][8][9]

Store the container in a cool, dry, and well-ventilated secondary containment area, such as

a designated cabinet under a fume hood.[4][5]

Store away from heat, direct sunlight, and sources of ignition.[4]

Step 3: Accidental Spill Cleanup
In the event of a small spill that can be cleaned up in under 10 minutes by trained personnel:

Ensure the area is well-ventilated and remove all sources of ignition.[1][3]

Wearing the appropriate PPE, absorb the spill with an inert, dry material (e.g., vermiculite,

sand, or commercial sorbent).[4][5]

Carefully collect the absorbed material and place it into a suitable, sealed container for

disposal as halogenated waste.[1][5]

Wash the spill area once the material has been removed.

Step 4: Disposal of Empty Containers
Contaminated containers must be handled as hazardous waste.

Containers can be triple-rinsed with a suitable solvent. The rinsate must be collected and

disposed of as halogenated organic waste.[1]

Alternatively, the packaging can be punctured to render it unusable and then disposed of via

your institution's hazardous waste program.[1]

Step 5: Final Disposal
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Arrange for the collection of the hazardous waste container through your institution's

Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal contractor.

[3][5] Dispose of the contents and container at an approved waste disposal plant.[5]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 2-Chloro-1-phenylethanol.
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Workflow for 2-Chloro-1-phenylethanol Disposal
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Caption: Disposal workflow for 2-Chloro-1-phenylethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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